Cas no 2137740-74-8 (6-[(Methoxyamino)methyl]-3,4-dimethylcyclohex-3-ene-1-sulfonic acid)

• Product Name: 6-[(Methoxyamino)methyl]-3,4-dimethylcyclohex-3-ene-1-sulfonic acid
• CAS No: 2137740-74-8
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• CID: 6345216
• PubChem ID: 165718034
• Update Time: 2025-05-23

6-[(Methoxyamino)methyl]-3,4-dimethylcyclohex-3-ene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(methoxyamino)methyl]-3,4-dimethylcyclohex-3-ene-1-sulfonic acid
• EN300-744135
• 2137740-74-8
• 6-[(Methoxyamino)methyl]-3,4-dimethylcyclohex-3-ene-1-sulfonic acid

• Inchi： 1S/C10H19NO4S/c1-7-4-9(6-11-15-3)10(5-8(7)2)16(12,13)14/h9-11H,4-6H2,1-3H3,(H,12,13,14)
• InChI Key： XYOOJMPMEOEOOX-UHFFFAOYSA-N
• SMILES： S(C1CC(C)=C(C)CC1CNOC)(=O)(=O)O

Computed Properties

• Exact Mass: 249.10347926g/mol
• Monoisotopic Mass: 249.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 84Ų

Additional information on 6-[(Methoxyamino)methyl]-3,4-dimethylcyclohex-3-ene-1-sulfonic acid

Research Brief on 6-[(Methoxyamino)methyl]-3,4-dimethylcyclohex-3-ene-1-sulfonic acid (CAS: 2137740-74-8)

6-[(Methoxyamino)methyl]-3,4-dimethylcyclohex-3-ene-1-sulfonic acid (CAS: 2137740-74-8) is a novel sulfonic acid derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound exhibits unique structural features, including a methoxyamino group and a sulfonic acid moiety, which make it a promising candidate for various pharmaceutical applications. Recent studies have explored its potential as a modulator of biological pathways, particularly in the context of inflammation and cancer.

The synthesis of 6-[(Methoxyamino)methyl]-3,4-dimethylcyclohex-3-ene-1-sulfonic acid involves a multi-step process that ensures high purity and yield. Key steps include the introduction of the methoxyamino group via reductive amination and the sulfonation of the cyclohexene ring. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure and purity of the compound. These methods are critical for ensuring the reproducibility and reliability of research findings involving this molecule.

Recent in vitro studies have demonstrated that 6-[(Methoxyamino)methyl]-3,4-dimethylcyclohex-3-ene-1-sulfonic acid exhibits significant inhibitory activity against certain inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may interfere with signaling pathways involved in cancer cell proliferation, making it a subject of interest for oncology research. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

The mechanism of action of 6-[(Methoxyamino)methyl]-3,4-dimethylcyclohex-3-ene-1-sulfonic acid is still under investigation. Current hypotheses suggest that the sulfonic acid group may interact with specific protein targets, while the methoxyamino moiety could enhance cellular uptake and stability. Computational modeling and molecular docking studies are being conducted to elucidate these interactions and identify potential therapeutic targets. These efforts are expected to provide valuable insights into the compound's mode of action and guide future drug development efforts.

In conclusion, 6-[(Methoxyamino)methyl]-3,4-dimethylcyclohex-3-ene-1-sulfonic acid (CAS: 2137740-74-8) represents a promising avenue for research in chemical biology and medicinal chemistry. Its unique structural features and preliminary biological activities warrant further investigation to fully explore its therapeutic potential. Continued research efforts will be essential to translate these findings into clinical applications and address unmet medical needs in inflammation and oncology.